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Compound of Interest

Compound Name:
Isopropyl 5-acetyl-2-

bromobenzoate

Cat. No.: B8075873

Get Quote

In the fast-paced environment of pharmaceutical research and development, the introduction of

novel chemical entities is a daily occurrence. Isopropyl 5-acetyl-2-bromobenzoate, a

substituted aromatic compound, represents a class of molecules that are pivotal as building

blocks in the synthesis of more complex drug candidates. While a specific Safety Data Sheet

(SDS) for Isopropyl 5-acetyl-2-bromobenzoate is not readily available in public databases,

this does not absolve researchers from their responsibility to handle the compound with the

utmost care. This guide, therefore, adopts a proactive and scientifically rigorous "read-across"

approach to infer the potential hazards and safe handling procedures for this compound. By

analyzing the SDS of structurally analogous chemicals, we can construct a comprehensive

safety profile that will empower researchers to mitigate risks effectively.

The core of our analysis will be based on the known hazards of its constituent chemical

moieties: the 2-bromobenzoic acid core, the acetyl functional group, and the isopropyl ester.

This methodology is a cornerstone of predictive toxicology and is an essential tool for ensuring

laboratory safety in the absence of compound-specific data.
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Inferred Hazard Identification and GHS
Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

a substance is classified according to its potential hazards. Through analysis of related

compounds, we can predict the likely GHS classification for Isopropyl 5-acetyl-2-
bromobenzoate.

Likely GHS Pictograms:

GHS07: Exclamation Mark: This is anticipated due to the high likelihood of skin and eye

irritation, and potential for respiratory irritation, as well as being harmful if swallowed.[1][2]

Inferred Signal Word:Warning[1][2]

Anticipated Hazard Statements:

H302: Harmful if swallowed. This is inferred from the parent compound, 5-acetyl-2-

bromobenzoic acid.[2]

H315: Causes skin irritation. This is a common feature of brominated aromatic acids and

their derivatives.[1]

H319: Causes serious eye irritation. This is also a consistent hazard across the related

molecules.[1]

H332: Harmful if inhaled. The parent acid exhibits this hazard.[2]

H335: May cause respiratory irritation. This is another potential hazard based on related

structures.[1]

Summary of Hazard Data from Analogous Compounds:
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Compound CAS No. GHS Classification Source

5-Acetyl-2-

bromobenzoic acid
1612219-56-3

H302: Harmful if

swallowed, H332:

Harmful if inhaled

[2]

2-Bromobenzoic acid 88-65-3

H302: Harmful if

swallowed, H315:

Causes skin irritation,

H319: Causes serious

eye irritation, H335:

May cause respiratory

irritation

[1]

Isopropyl

bromoacetate
29921-57-1

H314: Causes severe

skin burns and eye

damage, H318:

Causes serious eye

damage

[3]

Isopropyl benzoate 939-48-0

H302: Harmful if

swallowed, H411:

Toxic to aquatic life

with long lasting

effects

[4]

Risk Assessment and Mitigation Workflow
A systematic approach to risk assessment is crucial before handling any new chemical. The

following workflow, visualized using Graphviz, outlines the decision-making process for safely

managing Isopropyl 5-acetyl-2-bromobenzoate in a laboratory setting.
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Planning Phase Control Measures Experimental Procedure

Start: New Experiment with Isopropyl 5-acetyl-2-bromobenzoate Check for Specific SDS Perform Read-Across Analysis of Analogous Compounds
SDS Not Found

Identify Potential Hazards (Irritant, Harmful) Select Appropriate PPE (Gloves, Goggles, Lab Coat) Implement Engineering Controls (Fume Hood) Define Safe Storage Protocol Follow Safe Handling Protocol Segregate and Dispose of Waste Correctly End: Experiment Complete

Click to download full resolution via product page

Caption: Risk assessment workflow for Isopropyl 5-acetyl-2-bromobenzoate.

Protocols for Safe Handling and Storage
Given the inferred hazards, strict adherence to the following protocols is mandatory.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles that meet European standard EN 166 are required

at all times.[5]

Hand Protection: Wear protective gloves. Given the aromatic and ester functionalities, nitrile

gloves are a suitable choice. Always inspect gloves before use and use proper glove

removal technique to avoid skin contact.[5]

Skin and Body Protection: A lab coat must be worn. For larger quantities or where splashing

is possible, consider additional protective clothing.[5]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood to avoid inhalation of any dust or vapors.[6][7]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[5][7]

Work Area: Designate a specific area within a chemical fume hood for handling Isopropyl 5-
acetyl-2-bromobenzoate.
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Weighing: If the compound is a solid, weigh it out carefully to minimize dust generation.

Transfer: Use appropriate tools (spatula, etc.) for transferring the chemical. Avoid creating

dust.

Spills: In case of a small spill, absorb the material with an inert absorbent material and place

it in a suitable, closed container for disposal.[6][7]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[5]

Storage Protocol
Store in a tightly closed container.[1]

Keep in a dry, cool, and well-ventilated place.[1][5]

Store away from strong oxidizing agents.[7]

Emergency Procedures
In the event of an exposure or other emergency, the following procedures should be followed.

First-Aid Measures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[1][8]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, get medical advice/attention.[1][8]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Call a POISON CENTER or doctor if you feel unwell.[1][8]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[8]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides and hydrogen bromide.[6][7]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and

full protective gear.[6][7]

Emergency Response Decision Tree
The following diagram illustrates the decision-making process in case of an emergency

involving Isopropyl 5-acetyl-2-bromobenzoate.
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Incident Occurs

Initial Assessment

Response Actions

Emergency with Isopropyl 5-acetyl-2-bromobenzoate

Identify Type of Emergency

Spill

Spill

Personnel Exposure
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Fire
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Follow Spill Protocol:
- Absorb with inert material

- Place in sealed container for disposal

Follow First-Aid Protocol:
- Eye: Rinse 15 min

- Skin: Wash with soap & water
- Inhalation: Fresh air

- Ingestion: Rinse mouth

Follow Fire-Fighting Protocol:
- Use appropriate extinguisher

- Wear SCBA

Seek Medical Attention
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Caption: Emergency response decision tree for Isopropyl 5-acetyl-2-bromobenzoate.

Physical and Chemical Properties (Inferred)
While experimental data for Isopropyl 5-acetyl-2-bromobenzoate is not available, we can

infer some of its properties based on its structure and related compounds.
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Property
Inferred
Value/Characteristic

Rationale

Physical State Solid

The parent acid, 5-acetyl-2-

bromobenzoic acid, is a solid.

[2]

Appearance Likely off-white to beige solid
Similar to related benzoic acid

derivatives.[1]

Odor
No information available, likely

faint aromatic

Solubility Low water solubility
Common for organic esters of

this size.[1]

Boiling Point > 200 °C

Based on the boiling point of

similar compounds like Ethyl 4-

bromobenzoate (262-264 °C).

[9]

Flash Point > 110 °C

Based on the flash point of

Isopropyl bromoacetate and

Ethyl 4-bromobenzoate.[7][9]

Stability and Reactivity
Reactivity: No specific data is available.

Chemical Stability: Expected to be stable under normal laboratory conditions.[7]

Conditions to Avoid: Keep away from heat and sources of ignition.[7]

Incompatible Materials: Strong oxidizing agents.[7]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, and hydrogen bromide.[7]

Toxicological Profile (Inferred)
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A complete toxicological profile is not available. However, based on the read-across analysis,

the following can be inferred:

Acute Toxicity: Likely harmful if swallowed or inhaled.[2]

Skin Corrosion/Irritation: Expected to be a skin irritant.[1]

Serious Eye Damage/Irritation: Expected to cause serious eye irritation.[1]

Germ Cell Mutagenicity: No data available to suggest mutagenic potential.

Carcinogenicity: No data available to suggest carcinogenic potential.

Reproductive Toxicity: No data available.

It is crucial to treat this compound with the same precautions as a substance with a confirmed

"Warning" level of hazard until specific toxicological data becomes available.

Conclusion
In the absence of a dedicated Safety Data Sheet for Isopropyl 5-acetyl-2-bromobenzoate, a

proactive and analytical approach is essential for ensuring the safety of researchers and the

integrity of the research environment. By conducting a thorough read-across analysis of

structurally similar compounds, we have established a robust, albeit inferred, safety profile.

This guide provides the necessary framework for identifying potential hazards, implementing

appropriate control measures, and responding effectively to emergencies. As drug

development professionals, it is our scientific and ethical duty to handle all chemical entities

with a comprehensive understanding of their potential risks, and this document serves as a

critical tool in fulfilling that obligation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH6038206&productDescription=5-AMINO-2-BRMOBENZOIC+AC+95+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11365~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:02:30~~Ethyl%204-bromobenzoate~~
https://www.benchchem.com/product/b8075873/docs#introduction-a-proactive-approach-to-chemical-safety-in-drug-development
https://www.benchchem.com/product/b8075873/docs#introduction-a-proactive-approach-to-chemical-safety-in-drug-development
https://www.benchchem.com/product/b8075873/docs#introduction-a-proactive-approach-to-chemical-safety-in-drug-development
https://www.benchchem.com/product/b8075873/docs#introduction-a-proactive-approach-to-chemical-safety-in-drug-development
https://www.benchchem.com/product/b8075873?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8075873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

